molecular formula C8H9N5O B8739357 2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine

2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine

Cat. No.: B8739357
M. Wt: 191.19 g/mol
InChI Key: PLCOCYHGWKGYKS-UHFFFAOYSA-N
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Description

2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9N5O

Molecular Weight

191.19 g/mol

IUPAC Name

(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methanol

InChI

InChI=1S/C8H9N5O/c9-6-5-1-4(3-14)2-11-7(5)13-8(10)12-6/h1-2,14H,3H2,(H4,9,10,11,12,13)

InChI Key

PLCOCYHGWKGYKS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=NC(=NC(=C21)N)N)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2,4-diaminopyrido[2,3-d]pyrimidine-6-carboxaldehyde hydrochloride (200 mg, 0.884 mmol) in DMAC (40 ml) at 0° C. was treated with 1N NaOH (0.884 ml, 0.884 mmol) followed by a suspension of NaBH4 (16.7 mg, 0.442 mmol) in DMAC (1 ml). The solution was stirred at 25° C. for 30 minutes and evaporated to dryness under high vacuum. A stirred suspension of the residue in H2O (5 ml) was adjusted to pH 3 with 6N HCl, stirred for 5 minutes and adjusted to pH 7 with 1N NaOH. The precipitate was collected by filtration, washed with H2O and dried in vacuo (P2O5); yield 121 mg (51%); mass spectrum, m/e 191 (M)+, 87 (M)+ for DMAC, 36 (M)+ for HCl; λmax nm (ε×10-3): 0.1N HCl-274 (6.91), 318 (8.21), 330 sh (7.17), 362 (1.77); pH 7-248 (18.1), 271 (9.85), 338 (6.52); 0.1N NaOH-248 (19.7), 271 (10.3), 345 (7.14).
Name
2,4-diaminopyrido[2,3-d]pyrimidine-6-carboxaldehyde hydrochloride
Quantity
200 mg
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reactant
Reaction Step One
Name
Quantity
0.884 mL
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reactant
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40 mL
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solvent
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Quantity
16.7 mg
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reactant
Reaction Step Two
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Quantity
1 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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